Cas no 825-12-7 (4-ethylbicyclo[2.2.2]octan-1-ol)

• Product Name: 4-ethylbicyclo[2.2.2]octan-1-ol
• CAS No: 825-12-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 4203793
• PubChem ID: 12560163
• Update Time: 2025-10-31

4-ethylbicyclo[2.2.2]octan-1-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octan-1-ol, 4-ethyl-
• 4-ethylbicyclo[2.2.2]octan-1-ol
• SCHEMBL13593989
• 825-12-7

• Inchi： 1S/C10H18O/c1-2-9-3-6-10(11,7-4-9)8-5-9/h11H,2-8H2,1H3
• InChI Key： CXFGCXWZUGSNGG-UHFFFAOYSA-N
• SMILES： C12(O)CCC(CC)(CC1)CC2

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 4-ethylbicyclo[2.2.2]octan-1-ol

Chemical Profile of 4-ethylbicyclo[2.2.2]octan-1-ol (CAS No. 825-12-7)

4-ethylbicyclo[2.2.2]octan-1-ol, identified by its Chemical Abstracts Service number (CAS No. 825-12-7), is a cyclic alcohol with a unique bicyclic structure that has garnered attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of neo-alcohols, characterized by its rigid bicyclo[2.2.2]octane framework, which imparts distinct stereochemical properties and reactivity patterns. The presence of an ethyl substituent at the 4-position introduces additional conformational flexibility, making it a subject of interest for synthetic chemists and medicinal chemists alike.

The molecular structure of 4-ethylbicyclo[2.2.2]octan-1-ol consists of two six-membered rings fused at two positions, with a hydroxyl group (-OH) at the 1-position and an ethyl group (-CH₂CH₃) at the 4-position. This arrangement results in a molecule with high steric hindrance due to the crowded nature of the bicyclic system, which can influence its interactions with biological targets. The compound’s stereochemistry is particularly noteworthy, as the relative configuration of the substituents can significantly impact its pharmacological activity.

In recent years, 4-ethylbicyclo[2.2.2]octan-1-ol has been explored as a potential scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Its rigid bicyclic core mimics the structural motif found in several natural products known for their neurological effects. Studies have demonstrated that derivatives of this compound exhibit promising pharmacological profiles, including moderate affinity for certain neurotransmitter receptors and potential neuroprotective properties.

One of the most intriguing aspects of 4-ethylbicyclo[2.2.2]octan-1-ol is its ability to undergo various chemical transformations, which makes it a versatile intermediate in organic synthesis. The hydroxyl group at the 1-position can be easily modified through esterification, etherification, or oxidation reactions, while the ethyl substituent provides a handle for further functionalization via Grignard reactions or cross-coupling techniques. These synthetic attributes have enabled researchers to generate a library of derivatives with tailored physicochemical properties and biological activities.

Recent advancements in computational chemistry have further enhanced the utility of 4-ethylbicyclo[2.2.2]octan-1-ol as a pharmacophore. Molecular modeling studies have revealed that this compound can adopt multiple conformations in solution, which may influence its binding affinity to protein targets. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, scientists have been able to predict and optimize the structural features of 4-ethylbicyclo[2.2.2]octan-1-ol derivatives for improved drug-like characteristics.

The pharmacological investigation of 4-ethylbicyclo[2.2.2]octan-1-ol has also led to insights into its potential role as an intermediate in the synthesis of more complex bioactive molecules. For instance, researchers have explored its use in constructing analogs of known therapeutic agents that exhibit enhanced efficacy or reduced side effects. The ability to modify both the hydroxyl and ethyl groups allows for fine-tuning of pharmacokinetic parameters, such as solubility and metabolic stability, which are critical factors in drug development.

In addition to its pharmaceutical applications, 4-ethylbicyclo[2.2.2]octan-1-ol has found utility in materials science and industrial chemistry due to its unique structural features. Its rigid framework makes it a suitable candidate for designing chiral auxiliaries and catalysts used in asymmetric synthesis processes. Furthermore, the compound’s ability to form stable complexes with metal ions has been exploited in coordination chemistry studies aimed at developing novel functional materials.

The synthesis of 4-ethylbicyclo[2.2.2]octan-1-ol typically involves multi-step organic transformations starting from readily available precursors such as cyclohexene derivatives or norbornadiene analogs. Key steps include ring-closing metathesis followed by selective functionalization to introduce the hydroxyl and ethyl groups at appropriate positions on the bicyclic core. Advances in catalytic systems have improved both yield and selectivity in these reactions, making large-scale production more feasible.

The analytical characterization of 4-ethylbicyclo[2.2.2]octan-1-ol relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound, which are essential for quality control during synthesis and formulation processes.

Future research directions involving 4-ethylbicyclo[2.2.2]octan-1-ol may focus on expanding its applications in drug discovery through innovative synthetic strategies and interdisciplinary collaborations between chemists and biologists who can explore its biological activity across different therapeutic areas.